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Compound of Interest

Compound Name: 2-Ethylphenol

Cat. No.: B104991 Get Quote

Chemical Identity and Physical Properties
2-Ethylphenol, also known as o-ethylphenol, is a substituted phenol with an ethyl group at the

ortho position relative to the hydroxyl group.[1] At room temperature, it exists as a colorless to

pale yellow liquid with a characteristic phenolic odor.[1]

Table 1: Physicochemical Properties of 2-Ethylphenol
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Property Value Source(s)

Molecular Formula C₈H₁₀O [2][3]

Molecular Weight 122.16 g/mol [2][4]

CAS Number 90-00-6 [3]

Appearance Colorless to yellow liquid [1][5]

Melting Point -18 °C [1][2][4][6]

Boiling Point 195-197 °C / 206 °C [4][6]

Density 1.019 - 1.037 g/mL at 20-25 °C [4][6]

Flash Point 78 °C (172.4 °F) - closed cup [2][5][6]

Water Solubility Insoluble / Not miscible [1][4]

Vapor Pressure 0.153 mmHg at 25 °C [5][7]

pKa 10.2 at 25 °C [1]

Refractive Index (n20/D) 1.534 - 1.540 [5][6]

LogP (Octanol/Water) 2.47 [2][8]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and quantification of 2-Ethylphenol.

Table 2: Key Spectroscopic Data for 2-Ethylphenol
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Spectrum Type Key Characteristics Source(s)

Mass Spectrometry (MS)

Intense peaks at m/z: 107

(100%), 122 (36%), 77 (27%),

79 (12%)

[1]

UV Absorption

Max absorption (in

cyclohexane) at 270 nm and

276 nm

[1]

¹H NMR Spectra available for review [9][10]

¹³C NMR Spectra available for review [7]

Infrared (IR) Spectra available for review [7]

Synthesis and Manufacturing
2-Ethylphenol can be prepared through several synthetic routes, both on an industrial and

laboratory scale.

Industrial Manufacturing Protocol: Ortho-alkylation of
Phenol
The primary industrial production method involves the direct ortho-alkylation of phenol with

ethylene.[1]

Methodology:

Reactants: Phenol and ethylene are used as the primary reactants. Aluminum phenolate (1-

2%) is employed as a catalyst.[1]

Reaction Conditions: The reaction is conducted in high-pressure autoclaves at temperatures

between 320-340 °C and a pressure of 20 MPa.[1]

Stoichiometry: A molar ratio of phenol to ethylene of approximately 1:2 is often used.[1]

Reaction Time: The reaction typically proceeds for about 6 hours.[1]
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Yield: This process yields approximately 32% 2-ethylphenol relative to the converted

phenol.[1]

Purification: The product mixture is subjected to fractional distillation to isolate 2-ethylphenol
from unreacted phenol, the para-isomer (4-ethylphenol), and other byproducts.

Diagram 1: Industrial Synthesis Workflow

Phenol

High-Pressure Autoclave
(320-340°C, 20 MPa)Ethylene

Aluminum Phenolate Catalyst

Crude Product Mixture Fractional Distillation

Purified 2-Ethylphenol

Byproducts (4-ethylphenol, etc.)

Click to download full resolution via product page

Caption: Industrial production of 2-Ethylphenol via catalyzed alkylation of phenol.

Alternative Synthesis Routes
Other documented methods for preparing 2-Ethylphenol include:

Heating ethylene and phenol with phosphoric acid at 200 °C.[1]

Heating ethanol and phenol over a thoria and alumina catalyst at 350 °C.[1]

Alkylation of phenol using ethyl halides under basic conditions.[1]

Analytical Protocols
Accurate analysis of 2-Ethylphenol is essential for quality control and research. High-

Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are common
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techniques.

HPLC Method for 2-Ethylphenol Analysis
A reverse-phase HPLC method can be employed for the separation and quantification of 2-
Ethylphenol.[8]

Methodology:

Instrumentation: An HPLC system equipped with a UV detector and a reverse-phase C18 or

Newcrom R1 column.[8]

Mobile Phase: A mixture of acetonitrile (MeCN) and water, acidified with a small amount of

phosphoric acid. For Mass Spectrometry (MS) compatibility, formic acid should be

substituted for phosphoric acid.[8]

Sample Preparation: Dissolve samples containing 2-Ethylphenol in a suitable solvent, such

as the mobile phase, and filter before injection.

Detection: UV detection is suggested at a wavelength of 285 nm, based on the compound's

chromophore.[11]

Application: This method is scalable and can be adapted for preparative separation to isolate

impurities or for pharmacokinetic studies.[8]

Diagram 2: HPLC Analytical Workflow
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Caption: General workflow for the quantitative analysis of 2-Ethylphenol by HPLC-UV.

Applications in Research and Development
2-Ethylphenol is a versatile molecule used across several industries.
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Pharmaceutical Synthesis: It serves as a key intermediate in the synthesis of more complex

molecules.[1][3] It is used in preparing phenoxyacetic acid derivatives as potential treatments

for diabetes and in the synthesis of aminoquinazolines as potential immunotherapeutics.[1]

Flavor and Fragrance: Due to its aromatic properties, it is used as an ingredient in

fragrances and flavorings.[3]

Antioxidant: It is employed as an antioxidant in the production of plastics and rubber,

preventing oxidative degradation.[3]

Agrochemicals: The compound is used in the formulation of biocides and pesticides.[3]

Research Reagent: It is a valuable reagent in organic synthesis and analytical chemistry.[3]

Biological Activity and Signaling
While 2-Ethylphenol itself is not extensively studied for a specific biological signaling role, its

phenolic structure is indicative of certain activities. Phenolic compounds are well-known for

their antioxidant properties.[12] This activity stems from the ability of the hydroxyl group to

donate a hydrogen atom to neutralize free radicals, with the resulting phenoxyl radical being

stabilized by resonance.[12] This mechanism is crucial for mitigating oxidative stress, a process

implicated in numerous disease states. The antioxidant activity of phenols can contribute to

anti-inflammatory effects by reducing the oxidative triggers of inflammatory pathways like NF-

κB and MAPK.[12] Furthermore, related alkylphenols have shown bacteriostatic and

insecticidal activity, likely by disrupting microbial cell membranes.[7][12]

Diagram 3: Antioxidant Mechanism of Action

Caption: Hydrogen atom donation by 2-Ethylphenol to neutralize a free radical.

Safety and Handling
2-Ethylphenol is classified as harmful and corrosive.

Table 3: GHS Hazard Information for 2-Ethylphenol
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Hazard Class Code(s) Description Source(s)

Acute Toxicity (Oral) H302 Harmful if swallowed [4][13]

Acute Toxicity

(Dermal)
H312

Harmful in contact

with skin
[4]

Acute Toxicity

(Inhalation)
H332 Harmful if inhaled [4]

Skin

Corrosion/Irritation
H314 / H315

Causes severe skin

burns and eye

damage / Causes skin

irritation

[6][13]

Serious Eye Damage H318
Causes serious eye

damage
[6][13]

STOT SE H335
May cause respiratory

irritation
[6]

Handling Precautions:

Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,

and a lab coat.[5][13]

Handle in a well-ventilated area or under a chemical fume hood.[14]

Keep away from heat, sparks, and open flames as the material is combustible.[1][2][14]

Avoid contact with skin, eyes, and clothing.[13]

Toxicity Data:

LD50 (oral, mouse): 600 mg/kg[5][13]

LD50 (intraperitoneal, mouse): 172 mg/kg[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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